1. Home
  2. Product
  3. 3-(isopentyloxy)-N-{4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl}benzamide
3-(isopentyloxy)-N-{4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl}benzamide 3-(isopentyloxy)-N-{4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl}benzamide
Brand Name: Vulcanchem
CAS No.:
VCID: VC0738519
InChI: InChI=1S/C23H31N3O4S/c1-18(2)11-16-30-21-6-4-5-19(17-21)23(27)24-20-7-9-22(10-8-20)31(28,29)26-14-12-25(3)13-15-26/h4-10,17-18H,11-16H2,1-3H3,(H,24,27)
SMILES: CC(C)CCOC1=CC=CC(=C1)C(=O)NC2=CC=C(C=C2)S(=O)(=O)N3CCN(CC3)C
Molecular Formula: C23H31N3O4S
Molecular Weight: 445.6 g/mol

3-(isopentyloxy)-N-{4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl}benzamide

CAS No.:

Cat. No.: VC0738519

Molecular Formula: C23H31N3O4S

Molecular Weight: 445.6 g/mol

* For research use only. Not for human or veterinary use.

3-(isopentyloxy)-N-{4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl}benzamide -

Specification

Molecular Formula C23H31N3O4S
Molecular Weight 445.6 g/mol
IUPAC Name 3-(3-methylbutoxy)-N-[4-(4-methylpiperazin-1-yl)sulfonylphenyl]benzamide
Standard InChI InChI=1S/C23H31N3O4S/c1-18(2)11-16-30-21-6-4-5-19(17-21)23(27)24-20-7-9-22(10-8-20)31(28,29)26-14-12-25(3)13-15-26/h4-10,17-18H,11-16H2,1-3H3,(H,24,27)
Standard InChI Key IGJLEVNNBKSZKI-UHFFFAOYSA-N
SMILES CC(C)CCOC1=CC=CC(=C1)C(=O)NC2=CC=C(C=C2)S(=O)(=O)N3CCN(CC3)C
Canonical SMILES CC(C)CCOC1=CC=CC(=C1)C(=O)NC2=CC=C(C=C2)S(=O)(=O)N3CCN(CC3)C

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19